Cas no 6980-15-0 (Card-20(22)-enolide, 16-(acetyloxy)-3,5,14-trihydroxy-19-oxo-,(3b,5b,16b)- (9CI))

• Product Name: Card-20(22)-enolide, 16-(acetyloxy)-3,5,14-trihydroxy-19-oxo-,(3b,5b,16b)- (9CI)
• CAS No: 6980-15-0
• MF: C₂₅H₃₄O₈
• MW: 462.532668590546
• CID: 529076
• PubChem ID: 111249
• Update Time: 2025-04-19

Card-20(22)-enolide, 16-(acetyloxy)-3,5,14-trihydroxy-19-oxo-,(3b,5b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide, 16-(acetyloxy)-3,5,14-trihydroxy-19-oxo-,(3b,5b,16b)- (9CI)
• [(3S,5S,8R,9S,10S,13R,14S,16S,17R)-10-formyl-3,5,14-trihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-16-yl] acetate
• 3beta,5,14,16beta-tetrahydroxy-19-oxo-5betacard-20(22)-enolide 16-acetate
• (3beta,5beta,16beta)-16-(acetyloxy)-3,5,14-trihydroxy-19-oxocard-20(22)-enolide
• 16-(Acetyloxy)-3,5,14-trihydroxy-19-oxocard-20(22)-enolide
• DTXSID30990061
• 6980-15-0
• EINECS 230-245-0

• Inchi： 1S/C25H34O8/c1-14(27)33-19-11-25(31)18-5-8-24(30)10-16(28)3-7-23(24,13-26)17(18)4-6-22(25,2)21(19)15-9-20(29)32-12-15/h9,13,16-19,21,28,30-31H,3-8,10-12H2,1-2H3/t16-,17-,18+,19-,21-,22+,23-,24-,25-/m0/s1
• InChI Key： DLFGUBFPQASQRQ-VIIDJUSWSA-N
• SMILES： O[C@]12C[C@@H]([C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)O)OC(C)=O

Computed Properties

• Exact Mass: 462.22536804g/mol
• Monoisotopic Mass: 462.22536804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 914
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives